Cas no 1347922-36-4 (3-phosphonopyridine-2-carboxylic acid)

• Product Name: 3-phosphonopyridine-2-carboxylic acid
• CAS No: 1347922-36-4
• MF: C₆H₆NO₅P
• MW: 203.089302539825
• CID: 5243498
• Update Time: 2025-05-21

3-phosphonopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 3-phosphono-
• 3-phosphonopyridine-2-carboxylic acid

• Inchi： 1S/C6H6NO5P/c8-6(9)5-4(13(10,11)12)2-1-3-7-5/h1-3H,(H,8,9)(H2,10,11,12)
• InChI Key： BQMRDMLKMNJAPP-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC=CC=C1P(O)(O)=O

Additional information on 3-phosphonopyridine-2-carboxylic acid

Introduction to 3-phosphonopyridine-2-carboxylic acid (CAS No. 1347922-36-4)

3-phosphonopyridine-2-carboxylic acid, identified by the chemical compound code CAS No. 1347922-36-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of phosphonate derivatives, which are known for their versatile applications in drug design and development. The unique structural features of 3-phosphonopyridine-2-carboxylic acid, particularly the presence of both a pyridine ring and a phosphonate group, make it a promising candidate for various biochemical and therapeutic applications.

The pyridine moiety in 3-phosphonopyridine-2-carboxylic acid contributes to its ability to interact with biological targets such as enzymes and receptors, which is a critical factor in drug design. Pyridine-based compounds are widely used in medicinal chemistry due to their favorable pharmacokinetic properties and ability to modulate biological pathways. The phosphonate group, on the other hand, enhances the compound's solubility in water and its stability under physiological conditions, making it an attractive scaffold for drug development.

Recent advancements in the field of phosphonate chemistry have highlighted the potential of 3-phosphonopyridine-2-carboxylic acid as a key intermediate in the synthesis of novel therapeutic agents. Researchers have been exploring its utility in developing inhibitors for various enzymes involved in metabolic pathways, particularly those relevant to cancer and inflammation. The compound's ability to chelate metal ions also makes it a valuable candidate for applications in metallodrug therapy, where metal-based compounds are used to target specific biological processes.

In the realm of academic research, 3-phosphonopyridine-2-carboxylic acid has been studied for its role in modulating enzyme activity. For instance, studies have demonstrated its potential as an inhibitor of carbonic anhydrase, an enzyme involved in maintaining acid-base balance in the body. Carbonic anhydrase inhibitors have been widely used in the treatment of conditions such as glaucoma and altitude sickness. The structural flexibility of 3-phosphonopyridine-2-carboxylic acid allows for modifications that can enhance its binding affinity to specific enzymatic targets, making it a versatile tool for drug discovery.

The pharmaceutical industry has also shown interest in 3-phosphonopyridine-2-carboxylic acid due to its potential applications in antiviral and antibacterial therapies. The compound's ability to disrupt viral replication and bacterial cell wall synthesis has been explored in preclinical studies. These studies have revealed promising results, suggesting that derivatives of 3-phosphonopyridine-2-carboxylic acid could serve as lead compounds for the development of new antibiotics and antiviral drugs.

Moreover, the chemical properties of 3-phosphonopyridine-2-carboxylic acid make it suitable for use in material science applications. Its ability to form stable complexes with metals has led to investigations into its use as a ligand in catalytic systems. These catalytic applications could potentially revolutionize industrial processes by providing more efficient and environmentally friendly synthetic routes for various chemicals.

From a synthetic chemistry perspective, 3-phosphonopyridine-2-carboxylic acid serves as a valuable building block for constructing more complex molecules. Its reactivity allows chemists to introduce diverse functional groups, enabling the creation of novel compounds with tailored properties. This flexibility has been exploited in the development of libraries of compounds for high-throughput screening, a common technique used in drug discovery to identify potential lead molecules.

The safety and regulatory aspects of working with 3-phosphonopyridine-2-carboxylic acid are also important considerations. While it is not classified as a hazardous substance under current regulations, proper handling procedures must be followed to ensure safe laboratory practices. Researchers must adhere to guidelines regarding storage, handling, and disposal to minimize any potential risks associated with its use.

In conclusion, 3-phosphonopyridine-2-carboxylic acid (CAS No. 1347922-36-4) is a multifaceted compound with significant potential across multiple domains of science and industry. Its unique structural features and chemical properties make it an invaluable asset in medicinal chemistry, pharmaceutical research, material science, and synthetic chemistry. As ongoing research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a key player in modern scientific endeavors.